Cas no 607680-05-7 (1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-,(3aR)-(9CI))

• Product Name: 1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-,(3aR)-(9CI)
• CAS No: 607680-05-7
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 953488
• Update Time: 2022-07-26

1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-,(3aR)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-,(3aR)-(9CI)
• 1H-Inden-1-one, 2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aR)-

• Inchi： 1S/C10H14O/c1-10-6-3-2-4-8(10)9(11)5-7-10/h4H,2-3,5-7H2,1H3/t10-/m1/s1
• InChI Key： KXSNHTBGNIRZKG-SNVBAGLBSA-N
• SMILES： C1(=O)C2[C@](C)(CCCC=2)CC1

Computed Properties

• Exact Mass: 150.104
• Monoisotopic Mass: 150.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2